Cas no 65117-65-9 (1H-Pyrrole-2-carboxylic acid, 5-(4-bromophenyl)-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-(4-bromophenyl)-, ethyl ester
• CAS No: 65117-65-9
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 4105331
• PubChem ID: 12378034
• Update Time: 2025-10-29

1H-Pyrrole-2-carboxylic acid, 5-(4-bromophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(4-bromophenyl)-, ethyl ester
• Ethyl 5-(4-bromophenyl)-1H-pyrrole-2-carboxylate
• Ethyl5-(4-bromophenyl)-1H-pyrrole-2-carboxylate
• 65117-65-9

• Inchi： 1S/C13H12BrNO2/c1-2-17-13(16)12-8-7-11(15-12)9-3-5-10(14)6-4-9/h3-8,15H,2H2,1H3
• InChI Key： MNZMRFBLQZDALN-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(Br)C=C2)=CC=C1C(OCC)=O

Computed Properties

• Exact Mass: 293.00514Da
• Monoisotopic Mass: 293.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.1Ų

Additional information on 1H-Pyrrole-2-carboxylic acid, 5-(4-bromophenyl)-, ethyl ester

Comprehensive Guide to 1H-Pyrrole-2-carboxylic acid, 5-(4-bromophenyl)-, ethyl ester (CAS No. 65117-65-9)

1H-Pyrrole-2-carboxylic acid, 5-(4-bromophenyl)-, ethyl ester (CAS No. 65117-65-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole derivative is characterized by its unique molecular structure, featuring a 5-(4-bromophenyl) substitution and an ethyl ester functional group. Researchers are increasingly exploring its potential as a building block for drug discovery and material science applications, particularly due to its versatility in synthetic chemistry.

The compound's CAS No. 65117-65-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its pyrrole core is a hallmark of bioactive molecules, often linked to antimicrobial and anti-inflammatory properties. Recent studies highlight its relevance in heterocyclic chemistry, where it acts as a precursor for fluorescence probes and organic semiconductors. This aligns with growing interest in sustainable materials and green chemistry, as industries seek eco-friendly alternatives.

One of the most searched questions about 1H-Pyrrole-2-carboxylic acid derivatives revolves around their synthetic pathways. The ethyl ester moiety in this compound enhances solubility, making it suitable for catalytic reactions and polymer synthesis. Users frequently inquire about its spectroscopic data (e.g., NMR, IR) and storage conditions, reflecting practical concerns in laboratory settings. Optimized protocols for its purification—such as column chromatography—are also trending topics among chemists.

From an SEO perspective, keywords like "buy 65117-65-9," "5-(4-bromophenyl)pyrrole-2-carboxylate supplier," and "pyrrole ester applications" dominate search queries. These terms underscore commercial demand and interdisciplinary utility. Additionally, the compound's role in medicinal chemistry—especially in kinase inhibitor design—resonates with AI-driven drug development trends, a hot topic in 2024. Its bromophenyl group further enables cross-coupling reactions, a technique pivotal in nanotechnology and bioconjugation.

In summary, 1H-Pyrrole-2-carboxylic acid, 5-(4-bromophenyl)-, ethyl ester exemplifies innovation at the intersection of organic synthesis and applied research. Its CAS No. 65117-65-9 ensures traceability, while its structural features open doors to cutting-edge applications. As interest in functionalized heterocycles grows, this compound remains a focal point for both academic and industrial advancements.